Cas no 34128-02-4 (4'-Cyanobenzylidene-4-Ethoxyaniline)
4'-Cyanobenzylidene-4-Ethoxyaniline is a liquid crystalline compound characterized by its cyanobenzylidene core and ethoxy-substituted aniline moiety. This structure imparts distinct mesogenic properties, making it suitable for applications in liquid crystal displays (LCDs) and advanced optical materials. Its high thermal stability and well-defined phase transitions enhance performance in electro-optical devices. The cyano group contributes to strong dipole interactions, improving alignment in liquid crystal matrices, while the ethoxy substitution fine-tunes solubility and mesophase behavior. This compound is particularly valued in research and industrial settings for its predictable behavior and compatibility with other liquid crystalline materials, enabling precise control over material properties in device fabrication.
34128-02-4 structure
Product Name:4'-Cyanobenzylidene-4-Ethoxyaniline
CAS No:34128-02-4
MF:C16H14N2O
MW:250.295163631439
MDL:MFCD00059585
CID:294640
PubChem ID:87565823
Update Time:2025-05-23
4'-Cyanobenzylidene-4-Ethoxyaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-[[(4-ethoxyphenyl)imino]methyl]-
- 4'-Cyanobenzylidene-4-ethoxyaniline
- 4-[(4-ethoxyphenyl)iminomethyl]benzonitrile
- (4-Cyanobenzyliden)-p-aethoxyanilin
- 4-((E)-[(4-Ethoxyphenyl)imino]methyl)benzonitrile
- 4-{[(4-ethoxyphenyl)imino]methyl}benzonitrile
- p-(p-Ethoxyphenyliminomethyl)benzonitrile
- p-<(p'-ethoxybenzylidene)amino>benzonitrile
- WTTZYFPFXIZAOS-LDADJPATSA-N
- DTXSID30346620
- 4'Cyanobenzylidene-4-ethoxyaniline
- 34128-02-4
- CS-0182169
- A875097
- T70799
- SCHEMBL11675092
- 4-(((4-Ethoxyphenyl)imino)methyl)benzonitrile
- FT-0712631
- 4-((E)-[(4-Ethoxyphenyl)imino]methyl)benzonitrile #
- AKOS003408212
- MFCD00059585
- (E)-4-((4-ethoxyphenylimino)methyl)benzonitrile
- 4'-Cyanobenzylidene-4-ethoxyaniline, 98%
- 4-[(E)-[(4-ethoxyphenyl)imino]methyl]benzonitrile
- 4'-Cyanobenzylidene-4-Ethoxyaniline
-
- MDL： MFCD00059585
- Inchi： 1S/C16H14N2O/c1-2-19-16-9-7-15(8-10-16)18-12-14-5-3-13(11-17)4-6-14/h3-10,12H,2H2,1H3/b18-12+
- InChI Key： WTTZYFPFXIZAOS-LDADJPATSA-N
- SMILES： O(CC)C1C=CC(=CC=1)/N=C/C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 250.11100
- Monoisotopic Mass: 250.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 45.4Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.04
- Melting Point: NA
- Boiling Point: 429.9°C at 760 mmHg
- Flash Point: 213.8°C
- Refractive Index: 1.557
- PSA: 45.38000
- LogP: 3.70758
- Solubility: Not determined
- Vapor Pressure: 0.0±2.2 mmHg at 25°C
4'-Cyanobenzylidene-4-Ethoxyaniline Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H302-H315-H319
- Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4'-Cyanobenzylidene-4-Ethoxyaniline Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4'-Cyanobenzylidene-4-Ethoxyaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094922-1g |
4-(((4-Ethoxyphenyl)imino)methyl)benzonitrile |
34128-02-4 | 95% | 1g |
$335.72 | 2023-09-02 | |
| abcr | AB140365-1 g |
4'Cyanobenzylidene-4-ethoxyaniline; . |
34128-02-4 | 1g |
€224.90 | 2023-05-09 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C870764-200mg |
4'-Cyanobenzylidene-4-ethoxyaniline |
34128-02-4 | 98% | 200mg |
￥188.10 | 2022-10-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0744-1g |
4'-Cyanobenzylidene-4-Ethoxyaniline |
34128-02-4 | 98.0%(T) | 1g |
￥990.0 | 2022-05-30 | |
| abcr | AB140365-250 mg |
4'Cyanobenzylidene-4-ethoxyaniline; . |
34128-02-4 | 250mg |
€120.60 | 2023-05-09 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0744-1G |
4'-Cyanobenzylidene-4-ethoxyaniline |
34128-02-4 | >98.0%(T) | 1g |
¥490.00 | 2024-04-16 | |
| eNovation Chemicals LLC | D963168-1g |
4'-CYANOBENZYLIDENE-4-ETHOXYANILINE |
34128-02-4 | 97.0% | 1g |
$105 | 2024-06-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C870764-1g |
4'-Cyanobenzylidene-4-ethoxyaniline |
34128-02-4 | 98% | 1g |
￥765.00 | 2022-10-10 | |
| TRC | C999325-10mg |
4'-Cyanobenzylidene-4-Ethoxyaniline |
34128-02-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C999325-50mg |
4'-Cyanobenzylidene-4-Ethoxyaniline |
34128-02-4 | 50mg |
$ 135.00 | 2022-06-06 |
4'-Cyanobenzylidene-4-Ethoxyaniline Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
34128-02-4 (4'-Cyanobenzylidene-4-Ethoxyaniline) Related Products
- 67363-89-7(Benzonitrile,4-[[[4-(nonyloxy)phenyl]imino]methyl]-)
- 35280-78-5(4'-Hexyloxybenzylidene-4-cyanoaniline)
- 13036-19-6(4-(4-Methoxybenzylidene)aminobenzonitrile)
- 41682-73-9(Benzonitrile,4-[[[4-(octyloxy)phenyl]methylene]amino]-)
- 24742-30-1(4'-Ethoxybenzylidene-4-cyanoaniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
